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Compound of Interest

Compound Name: N-Acetyl-L-tyrosine

Cat. No.: B512095

Introduction

N-Acetyl-L-tyrosine (NALT) is a more soluble and stable derivative of the amino acid L-
tyrosine, making it a preferred compound for various applications in research, pharmaceuticals,
and biotechnology.[1][2] Its enhanced solubility is particularly advantageous for preparing
concentrated stock solutions for cell culture media, in vivo studies, and as a component in
parenteral nutrition formulations.[2][3][4] This application note provides a detailed protocol for
dissolving N-Acetyl-L-tyrosine in common aqueous buffers, along with solubility data and best
practices for solution preparation and storage.

Understanding the physicochemical properties of NALT is crucial for its effective use. The
compound is a white to off-white crystalline powder with a molecular weight of 223.23 g/mol .[3]
The presence of the acetyl group enhances its solubility in water compared to L-tyrosine.[2]
The carboxylic acid group of NALT has a predicted pKa of approximately 3.15, which influences
its solubility in a pH-dependent manner.[5]

Solubility Data

The solubility of N-Acetyl-L-tyrosine has been determined in various solvents. The following
table summarizes key quantitative solubility data for easy reference.
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. Molar
Temperature Solubility .
Solvent/Buffer pH Equivalent
(°C) (mg/mL)
(mM)
N Room
Water Not Specified 25 ~112
Temperature
Phosphate-
_ Room
Buffered Saline 7.2 10 ~44.8
Temperature
(PBS)
Dimethyl
] ) Room
Sulfoxide Not Applicable 44 - 60 ~197 - 269
Temperature
(DMSO0)
) Room .
Ethanol Not Applicable Soluble Not Specified
Temperature

Data compiled from multiple sources.[6][7]

Factors Influencing Dissolution

Several factors can influence the dissolution of N-Acetyl-L-tyrosine in aqueous buffers:

e pH: The solubility of NALT is expected to increase at pH values above its pKa (3.15) as the

carboxylic acid group becomes deprotonated, increasing its polarity.

o Temperature: Generally, increasing the temperature will increase the solubility of NALT.

Gentle heating can be an effective method to dissolve higher concentrations.

o Buffer Composition: The ionic strength and specific components of the buffer can have a

minor impact on solubility.

e Mechanical Agitation: Stirring or vortexing can significantly increase the rate of dissolution.

For difficult-to-dissolve concentrations, sonication can be employed.[1]

Experimental Protocols
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This section provides detailed protocols for preparing N-Acetyl-L-tyrosine solutions in
common aqueous buffers.

Materials

e N-Acetyl-L-tyrosine (powder)

» Deionized or distilled water

o Agqueous buffer of choice (e.g., Phosphate-Buffered Saline, TRIS, MES)
o Magnetic stirrer and stir bar, or vortex mixer

e pH meter

 Sterile syringe filters (0.22 um) for sterile applications

o Sterile storage containers

Protocol 1: Preparation of a Stock Solution in a General
Aqueous Buffer

This protocol is suitable for preparing a moderately concentrated stock solution of N-Acetyl-L-
tyrosine.

» Weighing: Accurately weigh the desired amount of N-Acetyl-L-tyrosine powder.

« Initial Mixing: Add the powder to a volume of the desired aqueous buffer that is less than the
final target volume.

e Dissolution:

o Place the container on a magnetic stirrer and stir the solution at room temperature until the
powder is fully dissolved.

o Alternatively, use a vortex mixer for smaller volumes.
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e pH Adjustment (if necessary): If the pH of the final solution is critical for the downstream
application, adjust it using a pH meter and small additions of a suitable acid or base (e.g.,
HCI or NaOH). Be aware that pH adjustments can affect the final concentration.

e Final Volume Adjustment: Once the NALT is completely dissolved, add the buffer to reach
the final desired volume.

« Sterilization (for cell culture and in vivo use): Filter the solution through a 0.22 um sterile
syringe filter into a sterile container.

Protocol 2: Preparation of a Concentrated Stock
Solution with Heating

This protocol is recommended when a higher concentration of N-Acetyl-L-tyrosine is required.
¢ Weighing and Initial Mixing: Follow steps 1 and 2 from Protocol 1.
e Heating and Dissolution:

o Gently warm the buffer to approximately 37°C before adding the NALT powder.[1]

o Place the container with the NALT and buffer mixture in a water bath set to a temperature
that does not exceed 50-60°C to avoid potential degradation.

o Stir the solution continuously until all the powder is dissolved.

o Cooling: Allow the solution to cool to room temperature. Check for any precipitation. If
precipitation occurs, the solution is supersaturated at room temperature and may not be
stable.

e Final Steps: Follow steps 4-6 from Protocol 1.

Protocol 3: Dissolution using Sonication

Sonication can be an effective method for dissolving N-Acetyl-L-tyrosine, especially for
preparing highly concentrated solutions.

» Weighing and Initial Mixing: Follow steps 1 and 2 from Protocol 1.
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e Sonication:
o Place the container with the NALT and buffer mixture in an ultrasonic water bath.

o Sonicate the mixture in short bursts to avoid excessive heating of the solution. Monitor the
temperature of the solution.

o Continue sonication until the powder is completely dissolved.

o Final Steps: Follow steps 4-6 from Protocol 1.

Solution Stability and Storage

Proper storage is essential to maintain the stability of N-Acetyl-L-tyrosine solutions.

o Short-term Storage: For routine use, aqueous solutions of NALT can be stored at 2-8°C for
several days.

o Long-term Storage: For long-term storage, it is recommended to aliquot the stock solution
into smaller, single-use volumes and store them at -20°C or -80°C.[1] This will minimize
freeze-thaw cycles that can lead to degradation. Stored at -20°C, the solution is stable for at
least one month, and at -80°C, it is stable for up to six months.[1]

 Light Sensitivity: While not explicitly stated in the reviewed literature for the solution, it is
good laboratory practice to protect amino acid solutions from light by storing them in amber
containers or wrapping them in foil.

Logical Workflow for NALT Dissolution

The following diagram illustrates the decision-making process for selecting the appropriate
dissolution protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b512095?utm_src=pdf-body-img
https://www.benchchem.com/product/b512095?utm_src=pdf-custom-synthesis
https://www.glpbio.com/n-acetyl-l-tyrosine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6678139.htm
https://www.sigmaaldrich.com/US/en/product/sigma/t4446
https://pubmed.ncbi.nlm.nih.gov/3925425/
https://pubmed.ncbi.nlm.nih.gov/3925425/
https://www.guidechem.com/encyclopedia/n-acetyl-l-tyrosine-dic4876.html
https://www.fishersci.com/shop/products/n-acetyl-l-tyrosine-99/AAA1730709
https://www.fishersci.com/shop/products/n-acetyl-l-tyrosine-99/AAA1730709
https://www.caymanchem.com/product/34345/n-acetyl-l-tyrosine
https://www.benchchem.com/product/b512095#protocol-for-dissolving-n-acetyl-l-tyrosine-in-aqueous-buffers
https://www.benchchem.com/product/b512095#protocol-for-dissolving-n-acetyl-l-tyrosine-in-aqueous-buffers
https://www.benchchem.com/product/b512095#protocol-for-dissolving-n-acetyl-l-tyrosine-in-aqueous-buffers
https://www.benchchem.com/product/b512095#protocol-for-dissolving-n-acetyl-l-tyrosine-in-aqueous-buffers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b512095?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b512095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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